Cas no 19829-72-2 (H2catbdc)

• Product Name: H2catbdc
• CAS No: 19829-72-2
• MF: C₈H₆O₆
• MW: 198.129642963409
• MDL: MFCD02181105
• CID: 864907
• PubChem ID: 88273
• Update Time: 2025-04-19

H2catbdc Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydroxyterephthalic acid
• 2,3-DIHYDROXYTEREPHTHALIC ACID2,3-DIHYDROXYTEREPHTHALIC ACID
• 2,3-Dihydroxy-p-benzenediacetic acid
• NSC 38869
• Einecs 243-354-3
• 2,3-Dihydroxy-1,4-benzenedicarboxylic acid
• 1,4-Benzenedicarboxylic acid, 2,3-dihydroxy-
• 2,3-DIHYDROXY-TEREPHTHALIC ACID
• OHLSHRJUBRUKAN-UHFFFAOYSA-N
• AK153295
• 2,3-DIHYDROXYBENZENE-1,4-DICARBOXYLIC ACID
• NSC38869
• dihydroxyterephthalic acid
• 2,3-Dihydroxyterephthalic acid #
• 1371AJ
• FCH845717
• AX8168732
• 2,3-DIHYDROXYTER
• H2catbdc
• 19829-72-2
• C8H6O6
• CS-0110703
• F9S7RAD6FM
• YSWG248
• DB-329580
• EN300-2842026
• CHEMBL4160929
• DS-7405
• Terephthalic acid, 2,3-dihydroxy-
• NSC-38869
• DTXSID50173556
• SB35118
• SCHEMBL176255
• AKOS006279386
• C73768
• NS00026453
• SY248314
• MFCD02181105

• MDL： MFCD02181105
• Inchi： 1S/C8H6O6/c9-5-3(7(11)12)1-2-4(6(5)10)8(13)14/h1-2,9-10H,(H,11,12)(H,13,14)
• InChI Key： OHLSHRJUBRUKAN-UHFFFAOYSA-N
• SMILES： OC1C(=C(C(=O)O)C=CC=1C(=O)O)O

Computed Properties

• Exact Mass: 198.01638
• Monoisotopic Mass: 198.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 115

Experimental Properties

• Density: 1.779±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 309-310 ºC (ethanol ethyl ether )
• Boiling Point: 456.5°C at 760 mmHg
• Flash Point: 244°C
• Refractive Index: 1.717
• Solubility: Slightly soluble (2.2 g/l) (25 º C),
• PSA: 115.06
• LogP: 0.49420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives